Cas no 55000-43-6 (2,4-Dimethylbenzyl 2,4-dimethylbenzoate)

• Product Name: 2,4-Dimethylbenzyl 2,4-dimethylbenzoate
• CAS No: 55000-43-6
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 2185688
• Update Time: 2023-08-05

2,4-Dimethylbenzyl 2,4-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethylbenzoic acid (2,4-dimethylphenyl)methyl ester
• 2,4-Dimethylbenzyl 2,4-dimethylbenzoate
• ILIUOWSMMKSNSB-UHFFFAOYSA-N
• Benzoic acid, 2,4-dimethyl-, (2,4-dimethylphenyl)methyl ester
• 2,4-Dimethylbenzyl 2,4-dimethylbenzoate #
• 2,4-Dimethylbenzoic acid 2,4-dimethylbenzyl ester

• Inchi： 1S/C18H20O2/c1-12-5-7-16(14(3)9-12)11-20-18(19)17-8-6-13(2)10-15(17)4/h5-10H,11H2,1-4H3
• InChI Key： ILIUOWSMMKSNSB-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=CC=1C)=O)CC1C=CC(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 325
• Topological Polar Surface Area: 26.3